Cas no 2580178-09-0 (tert-butyl 2-(2-methyl-2H-1,2,3-triazol-4-yl)-2-(methylamino)acetate)

Tert-butyl 2-(2-methyl-2H-1,2,3-triazol-4-yl)-2-(methylamino)acetate is a specialized chemical intermediate featuring a triazole core with a methylamino and tert-butyl ester functionalization. Its key advantages include structural versatility for further derivatization, making it valuable in pharmaceutical and agrochemical synthesis. The tert-butyl ester group enhances stability and facilitates selective deprotection under mild conditions, while the triazole moiety offers potential for click chemistry applications. The methylamino substituent provides a reactive handle for additional modifications. This compound is particularly useful in medicinal chemistry for constructing heterocyclic scaffolds with tailored biological activity. Its well-defined reactivity profile ensures reliable performance in multistep synthetic routes.

tert-butyl 2-(2-methyl-2H-1,2,3-triazol-4-yl)-2-(methylamino)acetate structure

2580178-09-0 structure

Product name:tert-butyl 2-(2-methyl-2H-1,2,3-triazol-4-yl)-2-(methylamino)acetate

CAS No:2580178-09-0

MF:C₁₀H₁₈N₄O₂

MW:226.275521755219

CID:5659374

PubChem ID:165891630

tert-butyl 2-(2-methyl-2H-1,2,3-triazol-4-yl)-2-(methylamino)acetate Chemical and Physical Properties

Names and Identifiers

- tert-butyl 2-(2-methyl-2H-1,2,3-triazol-4-yl)-2-(methylamino)acetate
- EN300-27730502
- 2580178-09-0
- Inchi： 1S/C10H18N4O2/c1-10(2,3)16-9(15)8(11-4)7-6-12-14(5)13-7/h6,8,11H,1-5H3
- InChI Key： NUUOGRJZDOWZCX-UHFFFAOYSA-N
- SMILES： O(C(C(C1C=NN(C)N=1)NC)=O)C(C)(C)C

Computed Properties

Exact Mass: 226.14297583g/mol
Monoisotopic Mass: 226.14297583g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 5
Complexity: 252
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 69Å²

tert-butyl 2-(2-methyl-2H-1,2,3-triazol-4-yl)-2-(methylamino)acetate Pricemore >>

Enterprise	No.	Product name	Cas No.	Specification	Price	update time
Enamine	EN300-27730502-2.5g	tert-butyl 2-(2-methyl-2H-1,2,3-triazol-4-yl)-2-(methylamino)acetate	2580178-09-0	2.5g	$3641.0	2023-09-10
Enamine	EN300-27730502-10.0g	tert-butyl 2-(2-methyl-2H-1,2,3-triazol-4-yl)-2-(methylamino)acetate	2580178-09-0	10g	$8542.0	2023-05-25
Enamine	EN300-27730502-0.5g	tert-butyl 2-(2-methyl-2H-1,2,3-triazol-4-yl)-2-(methylamino)acetate	2580178-09-0	0.5g	$1783.0	2023-09-10
Enamine	EN300-27730502-5.0g	tert-butyl 2-(2-methyl-2H-1,2,3-triazol-4-yl)-2-(methylamino)acetate	2580178-09-0	5g	$5760.0	2023-05-25
Enamine	EN300-27730502-10g	tert-butyl 2-(2-methyl-2H-1,2,3-triazol-4-yl)-2-(methylamino)acetate	2580178-09-0	10g	$7988.0	2023-09-10
Enamine	EN300-27730502-0.1g	tert-butyl 2-(2-methyl-2H-1,2,3-triazol-4-yl)-2-(methylamino)acetate	2580178-09-0	0.1g	$1635.0	2023-09-10
Enamine	EN300-27730502-0.05g	tert-butyl 2-(2-methyl-2H-1,2,3-triazol-4-yl)-2-(methylamino)acetate	2580178-09-0	0.05g	$1560.0	2023-09-10
Enamine	EN300-27730502-0.25g	tert-butyl 2-(2-methyl-2H-1,2,3-triazol-4-yl)-2-(methylamino)acetate	2580178-09-0	0.25g	$1708.0	2023-09-10
Enamine	EN300-27730502-5g	tert-butyl 2-(2-methyl-2H-1,2,3-triazol-4-yl)-2-(methylamino)acetate	2580178-09-0	5g	$5387.0	2023-09-10
Enamine	EN300-27730502-1.0g	tert-butyl 2-(2-methyl-2H-1,2,3-triazol-4-yl)-2-(methylamino)acetate	2580178-09-0	1g	$1987.0	2023-05-25

tert-butyl 2-(2-methyl-2H-1,2,3-triazol-4-yl)-2-(methylamino)acetate Related Literature

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Additional information on tert-butyl 2-(2-methyl-2H-1,2,3-triazol-4-yl)-2-(methylamino)acetate

Comprehensive Overview of tert-butyl 2-(2-methyl-2H-1,2,3-triazol-4-yl)-2-(methylamino)acetate (CAS No. 2580178-09-0)

The compound tert-butyl 2-(2-methyl-2H-1,2,3-triazol-4-yl)-2-(methylamino)acetate (CAS No. 2580178-09-0) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 1,2,3-triazole ring and methylamino moiety, make it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel heterocyclic compounds in treating diseases like cancer and infectious disorders.

In recent years, the 1,2,3-triazole scaffold has become a hotspot in medicinal chemistry due to its stability, hydrogen-bonding capacity, and compatibility with click chemistry. The presence of the tert-butyl ester group in tert-butyl 2-(2-methyl-2H-1,2,3-triazol-4-yl)-2-(methylamino)acetate further enhances its utility as a protecting group in multi-step synthetic routes. This aligns with the growing trend of green chemistry and sustainable synthesis, as the compound’s modular design reduces waste and improves atom economy.

From a technical perspective, the methylamino functionality in this compound offers opportunities for derivatization, enabling the creation of libraries of analogs for high-throughput screening. This is particularly relevant in the era of AI-driven drug discovery, where computational models predict bioactive candidates before lab synthesis. The compound’s CAS No. 2580178-09-0 serves as a critical identifier in databases like PubChem and Reaxys, facilitating seamless integration into digital research workflows.

The agrochemical sector also benefits from tert-butyl 2-(2-methyl-2H-1,2,3-triazol-4-yl)-2-(methylamino)acetate, as triazole derivatives are known for their fungicidal and herbicidal properties. With increasing global emphasis on crop protection and food security, this compound’s role in developing next-generation pesticides is under exploration. Its structural motifs align with the industry’s shift toward low-toxicity and high-efficiency solutions.

Quality control and analytical characterization of CAS No. 2580178-09-0 are paramount. Techniques like HPLC, NMR, and mass spectrometry ensure purity and batch consistency, addressing the stringent requirements of regulatory bodies such as the FDA and EMA. This underscores the compound’s relevance in GMP-compliant manufacturing environments.

In summary, tert-butyl 2-(2-methyl-2H-1,2,3-triazol-4-yl)-2-(methylamino)acetate represents a convergence of innovation in synthetic chemistry and applied sciences. Its adaptability to drug design, agrochemical development, and material science positions it as a compound of enduring significance in industrial and academic research.